4-Bromo-3-(tert-butyl)-1H-pyrazol-5-ol
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Overview
Description
“4-Bromo-3-(tert-butyl)-1H-pyrazol-5-ol” is a chemical compound with the empirical formula C7H11BrN2. It has a molecular weight of 203.08 . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringBrC1=CNN=C1C(C)(C)C
. The InChI representation is 1S/C7H11BrN2/c1-7(2,3)6-5(8)4-9-10-6/h4H,1-3H3,(H,9,10)
. Physical And Chemical Properties Analysis
“this compound” is a solid compound . More detailed physical and chemical properties couldn’t be found from the web search results.Scientific Research Applications
Novel Organic Synthesis
Researchers have developed innovative synthetic routes and methodologies utilizing 4-Bromo-3-(tert-butyl)-1H-pyrazol-5-ol. For example, a novel and efficient synthesis route for 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides was devised, demonstrating the compound's versatility as an intermediate in organic synthesis (Bobko et al., 2012). Similarly, its derivatives have been synthesized and characterized, showcasing potential antimicrobial activities and highlighting the compound's role in producing biologically active molecules (Pundeer et al., 2013).
Structural and Spectral Analysis
The structural and spectral characteristics of this compound derivatives have been extensively studied. Research on 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine, for instance, included X-ray diffraction and spectroscopic analyses (FT-IR, UV–Vis, 1H, and 13C NMR), revealing insights into its molecular structure and stability (Tamer et al., 2016). These studies are crucial for understanding the electronic and geometric parameters that influence the compound's reactivity and physical properties.
Biological Activity
Research into the biological activity of this compound derivatives has revealed promising results. Compounds synthesized from this chemical framework have shown excellent antimicrobial activities, underscoring their potential in developing new therapeutic agents. A study highlighted the synthesis of 3-(4-bromo-1-hydroxynaphthalen-2-yl)-5-aryl-1-substituted-pyrazoles and their characterization, demonstrating significant antimicrobial efficacy (Sherkar & Bhandarkar, 2015).
Safety and Hazards
properties
IUPAC Name |
4-bromo-5-tert-butyl-1,2-dihydropyrazol-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11BrN2O/c1-7(2,3)5-4(8)6(11)10-9-5/h1-3H3,(H2,9,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZYROHZXQHLZMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C(=O)NN1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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